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Compound of Interest

Compound Name: 3-Bromobiphenyl

Cat. No.: B057067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromobiphenyl is a halogenated aromatic hydrocarbon that serves as a versatile

intermediate in organic synthesis, particularly in the development of pharmaceuticals, liquid

crystals, and other advanced materials. Its biphenyl core structure, functionalized with a

bromine atom at the meta position, allows for a variety of cross-coupling reactions to form more

complex molecular architectures. This technical guide provides an in-depth overview of 3-
Bromobiphenyl, covering its commercial availability, pricing, synthetic methodologies, and

applications in drug discovery and analytical sciences.

Commercial Availability and Pricing
The procurement of high-quality 3-Bromobiphenyl is a critical first step for any research or

development project. A variety of chemical suppliers offer this compound with different purity

levels and in various quantities. Below is a comparative summary of major suppliers and their

current pricing.
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Supplier Product Code Purity Quantity Price (USD)

Sigma-Aldrich 255386 97% 5 g $39.30

Thermo Scientific

Chemicals (via

Fisher Scientific)

B2172606 99% 5 g

Price available

upon

login/request[1]

Thermo Scientific

Chemicals (via

Dabos)

B21726-06 97% 5 g $181.95[2]

Thermo Scientific

Chemicals (via

Dabos)

B21726-14 97% 25 g $723.40[3]

Boron Molecular BM962 97% 100 g

$40.00 - $700.00

(price range for

100g, 500g,

1000g)[3]

Biosynth FB33934 - 25 g $95.00[4]

Biosynth FB33934 - 50 g $95.00[4]

Biosynth FB33934 - 100 g $95.00[4]

Biosynth FB33934 - 250 g $185.61[4]

Santa Cruz

Biotechnology
sc-239158 98% -

Price available

upon request

TCI America B2001 >98.0% (GC) -
Price available

upon request

AccuStandard B-002N

Certified

Reference

Material

10 mg
Price available

upon request[5]

AccuStandard B-002S
35 µg/mL in

Isooctane
1 mL $20.00[2]
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Otto Chemie Pvt.

Ltd.
B 0125 99% -

Price available

upon request

Note: Prices are subject to change and may not include shipping and handling fees. Some

suppliers require registration or login to view pricing information.

Synthetic Protocols
3-Bromobiphenyl is a valuable building block in organic synthesis, most notably in palladium-

catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-
Bromobiphenyl with Phenylboronic Acid
This protocol describes the synthesis of 3-phenylbiphenyl from 3-bromobiphenyl and

phenylboronic acid.

Materials:

3-Bromobiphenyl

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)

Toluene

Water (degassed)

Ethyl acetate

Sodium sulfate (Na₂SO₄)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/product/b057067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silica gel for column chromatography

Hexane

Equipment:

200 mL two-necked round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Syringes

Separatory funnel

Rotary evaporator

Glassware for column chromatography

Procedure:

To a 200 mL two-necked round-bottom flask, add 3-bromobiphenyl (1.0 eq), phenylboronic

acid (1.1 eq), Pd(OAc)₂ (0.03 eq), PPh₃ (0.06 eq), and K₂CO₃ (3.0 eq).[4]

Fit the flask with a reflux condenser and a rubber septum.

Flush the flask with an inert gas (e.g., argon or nitrogen).

Add toluene (40 mL) and degassed water (40 mL) via syringe.[4]

Heat the reaction mixture to reflux (bath temperature of 100°C) with vigorous stirring for 24

hours.[4]

After 24 hours, cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).[4]
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Combine the organic layers and dry over anhydrous Na₂SO₄.[4]

Filter the mixture and concentrate the filtrate in vacuo using a rotary evaporator.[4]

Purify the crude product by silica gel column chromatography using hexane as the eluent to

yield 3-phenylbiphenyl.[4]
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Suzuki-Miyaura Coupling Workflow
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Application in Analytical Methods
3-Bromobiphenyl and its derivatives are of interest as environmental contaminants, and

sensitive detection methods are crucial for monitoring their presence. One such method is the

use of electrochemical immunosensors.

Experimental Protocol: Electrochemical Immunosensor
for 3-Bromobiphenyl Detection
This protocol outlines the general steps for constructing and using an electrochemical

immunosensor for the detection of 3-bromobiphenyl.

Materials:

Gold electrode

3-Bromobiphenyl antigen

Anti-3-bromobiphenyl antibody (primary antibody)

Enzyme-labeled secondary antibody (e.g., HRP-labeled)

Bovine Serum Albumin (BSA) for blocking

Phosphate-buffered saline (PBS)

Substrate for the enzyme (e.g., TMB for HRP)

Electrochemical workstation (potentiostat)

Procedure:

Electrode Preparation:

Clean the gold electrode surface.

Immobilize the 3-bromobiphenyl antigen onto the electrode surface. This can be

achieved through self-assembled monolayers or other surface modification techniques.
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Blocking:

Incubate the electrode with a BSA solution to block any non-specific binding sites on the

surface.

Wash the electrode with PBS.

Antibody Incubation:

Incubate the electrode with a solution containing the primary anti-3-bromobiphenyl
antibody. The antibody will specifically bind to the immobilized antigen.

Wash the electrode with PBS to remove any unbound primary antibody.

Secondary Antibody Incubation:

Incubate the electrode with a solution of the enzyme-labeled secondary antibody, which

will bind to the primary antibody.

Wash the electrode thoroughly with PBS to remove any unbound secondary antibody.

Electrochemical Detection:

Place the electrode in a solution containing the enzyme's substrate.

The enzyme will catalyze a reaction that produces an electrochemically active species.

Use an electrochemical technique (e.g., cyclic voltammetry or differential pulse

voltammetry) to measure the current generated by the reaction. The magnitude of the

current is proportional to the amount of 3-bromobiphenyl captured by the antibody.
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Electrochemical Immunosensor Workflow
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Role in Signaling Pathways
Polybrominated biphenyls (PBBs), the class of compounds to which 3-bromobiphenyl
belongs, are known to interact with cellular signaling pathways. A key target is the Aryl

hydrocarbon Receptor (AhR), a ligand-activated transcription factor.

Activation of the AhR signaling pathway by PBBs can lead to the transcriptional upregulation of

a number of genes, including those encoding for cytochrome P450 enzymes like CYP1A1 and

CYP1A2.[4] This can have significant downstream effects on cellular metabolism and

homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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